Cas no 64788-27-8 (Oxonium, (1,1-dimethylethyl)methylene-)
64788-27-8 structure
Product Name:Oxonium, (1,1-dimethylethyl)methylene-
CAS No:64788-27-8
MF:C5H11O
MW:87.1402418613434
CID:415597
PubChem ID:71378578
Update Time:2025-04-19
Oxonium, (1,1-dimethylethyl)methylene- Chemical and Physical Properties
Names and Identifiers
-
- Oxonium, (1,1-dimethylethyl)methylene-
- 2,2-dimethylpropylideneoxidanium
- (2,2-Dimethylpropylidene)oxidanium
- 64788-27-8
- DTXSID30801188
-
- Inchi: 1S/C5H10O/c1-5(2,3)4-6/h4H,1-3H3/p+1
- InChI Key: FJJYHTVHBVXEEQ-UHFFFAOYSA-O
- SMILES: [OH+]=CC(C)(C)C
Computed Properties
- Exact Mass: 87.08103
- Monoisotopic Mass: 87.080989970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 49.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 21.4
Oxonium, (1,1-dimethylethyl)methylene- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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